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Compound of Interest

Compound Name:
1,2-

Bis(dichlorophosphino)benzene

Cat. No.: B1587436 Get Quote

An In-depth Technical Guide to 1,2-
Bis(dichlorophosphino)benzene
This technical guide provides a comprehensive overview of 1,2-
Bis(dichlorophosphino)benzene, a significant organophosphorus compound utilized as a

precursor in the synthesis of chelating diphosphine ligands. The information is tailored for

researchers, scientists, and professionals in drug development, focusing on its chemical

properties, synthesis, and handling.

Chemical Structure and IUPAC Nomenclature
1,2-Bis(dichlorophosphino)benzene is an organophosphorus compound with the chemical

formula C₆H₄(PCl₂)₂.[1] The molecule consists of a benzene ring substituted at the 1 and 2

positions with dichlorophosphino groups.

The preferred IUPAC name for this compound is (1,2-Phenylene)bis(phosphonous dichloride).

[1] An alternative IUPAC name is dichloro-(2-dichlorophosphanylphenyl)phosphane.[2]

Molecular Structure:
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The key physical and chemical properties of 1,2-Bis(dichlorophosphino)benzene are

summarized in the table below for easy reference.

Property Value

Molecular Formula C₆H₄Cl₄P₂[1]

Molar Mass 279.85 g·mol⁻¹[1][3]

Appearance Colorless viscous liquid[1][3]

Boiling Point 97–99 °C at 0.001 torr[1][4]

Density 1.545 g/mL at 25 °C[4]

Refractive Index n20/D 1.662[4]

Flash Point >110 °C[4][5]

CAS Number 82495-67-8[1]

Experimental Protocols: Synthesis
There are established methods for the synthesis of 1,2-Bis(dichlorophosphino)benzene. Two

primary routes are detailed below.

1. Synthesis from 1,2-Dibromobenzene

This method involves a multi-step process starting from 1,2-dibromobenzene.[1]

Step 1: Lithiation: 1,2-dibromobenzene undergoes sequential lithiation.

Step 2: Phosphinylation: The resulting species is treated with (Et₂N)₂PCl

(diethylaminodichlorophosphine) to yield the intermediate C₆H₄[P(NEt₂)₂]₂.

Step 3: Cleavage: The intermediate is then treated with hydrogen chloride (HCl) to cleave

the P-N bonds, affording the final product, 1,2-Bis(dichlorophosphino)benzene, and

diethylamine hydrochloride as a byproduct.[1]

The overall reaction is: C₆H₄[P(NEt₂)₂]₂ + 8 HCl → C₆H₄(PCl₂)₂ + 4 Et₂NH₂Cl[1]
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2. Chlorination of 1,2-Diphosphinobenzene

An alternative high-yield synthesis involves the direct chlorination of 1,2-diphosphinobenzene.

Reactants: 1,2-diphosphinobenzene and phosphorus pentachloride (PCl₅).

Process: The chlorination of the P-H functions of 1,2-diphosphinobenzene with PCl₅ results

in the formation of 1,2-Bis(dichlorophosphino)benzene.

Yield: This method has been reported to achieve high yields of 93%.[6]

Visualization of Synthesis Pathway
The following diagram illustrates the synthesis of 1,2-Bis(dichlorophosphino)benzene from

1,2-dibromobenzene.

Starting Material Intermediate Final Product

1,2-Dibromobenzene C₆H₄[P(NEt₂)₂]₂

1. Sequential Lithiation
2. (Et₂N)₂PCl 1,2-Bis(dichlorophosphino)benzeneHCl

Click to download full resolution via product page

Caption: Synthesis of 1,2-Bis(dichlorophosphino)benzene.

Handling and Safety
1,2-Bis(dichlorophosphino)benzene is classified as a corrosive substance.[1] It causes

severe skin burns and eye damage.[2][5] Appropriate personal protective equipment, including

gloves and eye protection, should be worn when handling this chemical. It is also sensitive to

air and moisture and should be handled and stored under an inert atmosphere. The compound

has a noticeable stench.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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